Cas no 2320684-92-0 (N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide)

• Product Name: N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide
• CAS No: 2320684-92-0
• MF: C₁₈H₂₆N₂O₅S
• MW: 382.474443912506
• CID: 6196474
• PubChem ID: 132371756
• Update Time: 2025-07-14

N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide
• N'-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-N-(2-methoxy-5-methylphenyl)ethanediamide
• 2320684-92-0
• N1-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-N2-(2-methoxy-5-methylphenyl)oxalamide
• N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-N'-(2-methoxy-5-methylphenyl)oxamide
• AKOS040704925
• F6571-3096

• Inchi： 1S/C18H26N2O5S/c1-13-3-4-15(24-2)14(11-13)20-17(23)16(22)19-12-18(25-8-7-21)5-9-26-10-6-18/h3-4,11,21H,5-10,12H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： SZISAUAYNLYJAJ-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C(NC2C=C(C)C=CC=2OC)=O)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 382.15624311g/mol
• Monoisotopic Mass: 382.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 122Ų

Additional information on N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide

N'-{4-(2-Hydroxyethoxy)Thian-4-ylmethyl}-N-(2-Methoxy-5-Methylphenyl)Ethanediamide: A Comprehensive Overview

N'-{4-(2-Hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide (CAS No. 2320684-92-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis: The chemical structure of N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide is defined by its hydroxyethoxy and thian-4-ylmethyl moieties, which confer specific chemical properties and reactivity. The presence of the methoxy and methylphenyl groups further enhances its stability and solubility in various solvents. The synthesis of this compound typically involves a multi-step process, starting with the formation of the thianyl ring followed by the introduction of the hydroxyethoxy and methoxy groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Biological Activities: Extensive studies have been conducted to evaluate the biological activities of N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases. Additionally, preliminary studies have indicated that it may have neuroprotective properties, potentially useful in the treatment of neurodegenerative disorders like Alzheimer's disease.

Pharmacological Properties: The pharmacological profile of N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide has been extensively studied to understand its mechanism of action. In vitro assays have demonstrated that it can modulate specific signaling pathways involved in inflammation and cell survival. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. Furthermore, its ability to cross the blood-brain barrier (BBB) has been confirmed, which is crucial for its potential use in central nervous system (CNS) disorders.

Clinical Potential: While still in the early stages of development, N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide shows promise as a therapeutic agent for several conditions. Preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. Ongoing research is also exploring its potential as an adjunct therapy in combination with existing treatments to enhance therapeutic outcomes.

Current Research Trends: The ongoing research on N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide is focused on optimizing its pharmacokinetic properties and reducing potential side effects. Scientists are investigating various prodrug strategies to improve its bioavailability and stability in vivo. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, which could facilitate personalized medicine approaches.

Conclusion: In summary, N'-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-N-(2-methoxy-5-methylphenyl)ethanediamide (CAS No. 2320684-92-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more data from preclinical and clinical studies become available, it is likely that this compound will play a significant role in the development of new therapeutic strategies for various diseases.